N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamide

• IUPAC Name: N-(1,3-diphenylpropan-2-ylcarbamoyl)propanamide
• InChI: InChI=1S/C19H22N2O2/c1-2-18(22)21-19(23)20-17(13-15-9-5-3-6-10-15)14-16-11-7-4-8-12-16/h3-12,17H,2,13-14H2,1H3,(H2,20,21,22,23)
• InChI Key: SWUNSMJSVWSHBI-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC(=O)NC(CC1=CC=CC=C1)CC2=CC=CC=C2
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamide, also known as Boc-phenylalanine, is a chemical compound that has gained significant interest in the field of medicinal chemistry and drug development. This compound is a derivative of phenylalanine, an essential amino acid that is important for protein synthesis and other physiological functions in the body. Boc-phenylalanine has been extensively studied for its potential use in the development of new drugs for various diseases.

Mechanism of Action

The mechanism of action of N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways in the body. It has been shown to inhibit the activity of proteases, which are enzymes that are involved in the breakdown of proteins. Additionally, N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been shown to inhibit the activity of certain kinases, which are enzymes that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been shown to have various biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. Additionally, N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been shown to inhibit the replication of viruses such as HIV and hepatitis C virus. It has also been shown to have antibacterial activity against various strains of bacteria.

Advantages and Limitations for Lab Experiments

N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has several advantages for use in lab experiments. It is easy to synthesize and purify, and it has a high yield of production. Additionally, N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been extensively studied, and its properties and potential applications are well understood. However, there are some limitations to its use in lab experiments. N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine is a relatively large molecule, which can limit its ability to penetrate cell membranes and reach its target sites. Additionally, its effects can be influenced by various factors such as pH, temperature, and concentration.

Future Directions

There are several future directions for the study of N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine. One potential direction is the development of new drugs for cancer and viral diseases based on the properties of N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine. Additionally, further research is needed to fully understand the mechanism of action of N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine and its effects on various enzymes and signaling pathways in the body. Finally, the development of new synthetic methods for N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine could lead to improvements in its yield and purity, making it more accessible for research and drug development purposes.
Conclusion:
In conclusion, N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine is a promising compound for the development of new drugs for various diseases. Its properties and potential applications have been extensively studied, and its synthesis and purification are relatively easy. However, further research is needed to fully understand its mechanism of action and to develop new drugs based on its properties.

Synthesis Methods

The synthesis of N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine involves the reaction of phenylalanine with Boc-anhydride, a reagent that is commonly used for the protection of amino groups in organic synthesis. The reaction is carried out in the presence of a catalyst such as triethylamine, and the resulting product is purified by chromatography. The yield of the synthesis is typically high, and the purity of the product can be confirmed by various analytical techniques such as NMR spectroscopy.

Scientific Research Applications

N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been widely used in scientific research for its potential applications in drug development. It has been shown to have anticancer, antiviral, and antibacterial properties, making it a promising candidate for the development of new drugs for these diseases. Additionally, N-{[(1-benzyl-2-phenylethyl)amino]carbonyl}propanamideanine has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.